Cas no 173667-50-0 (4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-)

• Product Name: 4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-
• CAS No: 173667-50-0
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 905919
• PubChem ID: 15284967
• Update Time: 2025-04-19

4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4h-thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-
• 4H-Thieno[3,4-c]pyrrole-1-carbonitrile,5,6-dihydro-(9CI)
• 5,6-dihydro-4H-thieno[3,4-c]pyrrole-3-carbonitrile
• AKOS006331809
• 5,6-Dihydro-4H-thieno[3,4-c]pyrrole-1-carbonitrile
• 173667-50-0
• SCHEMBL9241403

• Inchi： 1S/C7H6N2S/c8-1-7-6-3-9-2-5(6)4-10-7/h4,9H,2-3H2
• InChI Key： BCDSSFGHKUVORJ-UHFFFAOYSA-N
• SMILES： S1C=C2CNCC2=C1C#N

Computed Properties

• Exact Mass: 150.02500
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.06000
• LogP: 1.55178